Cas no 87141-66-0 (Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone)

• Product Name: Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone
• CAS No: 87141-66-0
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD03843193
• CID: 1078651
• PubChem ID: 13097571
• Update Time: 2025-04-23

Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone
• 1-cyclopropyl-3-(4-methoxyphenyl)propan-1-one
• DTXSID60518070
• AKOS013828533
• 87141-66-0
• MFCD03843193
• CYCLOPROPYL2-(4-METHOXYPHENYL)ETHYLKETONE

• MDL： MFCD03843193
• Inchi： 1S/C13H16O2/c1-15-12-7-2-10(3-8-12)4-9-13(14)11-5-6-11/h2-3,7-8,11H,4-6,9H2,1H3
• InChI Key： VBGMKIIMHWHHBN-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)OC)C1CC1

Computed Properties

• Exact Mass: 204.11500
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 316.9°C at 760 mmHg
• Flash Point: 137°C
• Refractive Index: 1.546
• PSA: 26.30000
• LogP: 2.60690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone

Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone (CAS No. 87141-66-0): A Comprehensive Overview in Modern Chemical Research

Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone, identified by its CAS number 87141-66-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ketone, characterized by its cyclopropyl and methoxyphenyl substituents, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The compound's molecular structure, featuring a cyclopropyl ring attached to an acetyl group with a 4-methoxyphenyl side chain, imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for synthetic chemists.

The cyclopropyl moiety in this compound is particularly noteworthy for its strained three-membered ring, which can influence electronic and steric properties. This feature has been exploited in various synthetic pathways, enabling the development of complex molecules with tailored biological activities. In contrast, the 4-methoxyphenyl group introduces a hydroxyl group at the para position relative to the methoxy substituent, enhancing solubility and interaction with biological targets. Together, these structural elements contribute to the compound's versatility in chemical transformations.

Recent advancements in pharmaceutical chemistry have highlighted the importance of ketones as pharmacophores. The presence of an acetyl group in Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone provides a reactive site for further functionalization, such as condensation reactions with amines to form amides or Michael additions with nucleophiles. These transformations have been instrumental in designing novel therapeutic agents targeting various diseases.

In the context of drug discovery, this compound has been explored for its potential role in modulating biological pathways. Studies have suggested that derivatives of Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone may exhibit inhibitory effects on certain enzymes and receptors. For instance, modifications to the cyclopropyl ring have been investigated for their ability to enhance binding affinity to protein targets, a critical factor in drug efficacy. Additionally, the methoxyphenyl group's aromaticity has been leveraged to improve metabolic stability and bioavailability of candidate drugs.

The synthesis of Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone involves multi-step organic reactions that showcase modern synthetic methodologies. One common approach includes the reaction of cyclopropanecarboxaldehyde with 4-methoxybenzylmagnesium bromide followed by oxidation and subsequent acylation steps. These processes highlight the compound's utility as an intermediate in constructing more complex molecules. The synthesis also underscores the importance of palladium-catalyzed cross-coupling reactions, which have revolutionized organic synthesis over the past few decades.

The compound's applications extend beyond pharmaceuticals into materials science. The unique electronic properties of its structure make it a candidate for developing novel organic semiconductors and liquid crystals. Researchers have explored its potential in creating materials with enhanced optical and electronic characteristics, which could be beneficial for advanced display technologies and sensors.

Eco-friendly chemistry has also influenced the study of Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone. Green chemistry principles have led to innovations in solvent systems and catalytic methods that minimize waste and energy consumption. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields. Such advancements align with global efforts to promote sustainable chemical practices.

The future prospects of this compound are promising, with ongoing research focusing on expanding its utility across multiple domains. Exploration into its role as a building block for complex natural products and bioactive molecules remains a key area of interest. Additionally, computational chemistry techniques are being employed to predict new derivatives with enhanced properties, further solidifying its importance in synthetic chemistry.

In summary, Cyclopropyl 2-(4-methoxyphenyl)ethyl ketone (CAS No. 87141-66-0) stands as a testament to the ingenuity of modern chemical research. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical development, material science, and sustainable chemistry. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of scientific innovation.